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Compound of Interest

Compound Name: 1-lodoisoquinoline
CAS No.: 19658-77-6
Cat. No.: B010073
Get Quote
. J

Executive Summary: The "Halogen Rule"

The most critical operational error regarding 1-lodoisoquinoline is improper waste stream
segregation. Because this compound contains iodine, it must be classified as Halogenated
Organic Waste.[1]

Core Directive: Never dispose of 1-lodoisoquinoline (solid or solution) in "General Organic" or
"Non-Halogenated" waste containers. Doing so contaminates the entire volume, necessitating
high-temperature incineration (=1100°C) for the whole drum to prevent dioxin/furan formation,
effectively tripling disposal costs and complicating regulatory compliance.[1]

Chemical Profile & Hazard Identification

Understanding the physicochemical properties of 1-lodoisoquinoline is the foundation of a
self-validating safety protocol.
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Parameter

Data

Operational Implication

Chemical Name

1-lodoisoquinoline

Halogenated Heterocycle

CAS Number

19658-77-6

Unique identifier for waste

profiles.[2]

Formula

CoHeIN

Releases HI and NOx upon

combustion.

Physical State

Solid (Powder/Crystalline)

Dust inhalation risk; requires
N95/P100 or fume hood.

Stability

Light Sensitive

Store/Dispose in amber glass

or opaque HDPE.

GHS Hazards

H302 (Harmful if
swallowed)H315 (Skin
Irrit.)H319 (Eye Irrit.)H335
(Resp.[3] Irrit.)

Standard PPE (Nitrile gloves,
goggles) required.[1]

Incompatibility

Strong Oxidizing Agents

Do not mix with Nitric Acid or

Peroxides in waste.

Operational Disposal Protocol
A. Waste Segregation Logic

The presence of the lodine-Carbon bond dictates the disposal path. Unlike standard

hydrocarbons, halogenated compounds require specific destruction methods to neutralize acid

gases (HI) generated during thermal decomposition.[1]

The Protocol:

o Segregation: Dedicate a specific satellite accumulation container labeled "HALOGENATED

ORGANIC WASTE."

o Compatibility: 1-lodoisoquinoline is generally compatible with other halogenated solvents

(DCM, Chloroform) and non-halogenated solvents (Methanol, Ethyl Acetate) within the

halogenated waste stream, provided no strong oxidizers are present.[1]
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o Container Selection:
o Solids: Wide-mouth amber glass jar or HDPE container.

o Solutions: Amber glass bottle with a vented cap (if evolution of gas is suspected from
reaction byproducts) or standard safety waste jug.

B. Step-by-Step Disposal Workflow
Scenario 1: Pure Solid Waste (Expired/Excess)

o Don PPE: Nitrile gloves, safety glasses, lab coat.[1] Work inside a fume hood to contain dust.

o Transfer: Place the solid material into a wide-mouth container compatible with halogenated
solids.

o Labeling: Affix a hazardous waste label.
o Constituents: "1-lodoisoquinoline, Solid."[1][4]
o Hazard Checkbox: Toxic, Irritant.[1][3][4][5]

o Sealing: Ensure the lid is tight. If the original container is small (<50g), you may overpack the
entire vial into the waste container to minimize exposure.[1]

Scenario 2: Reaction Mixtures (Mother Liquors)

e Quench: Ensure any reactive reagents (e.g., lithium halogen exchange reagents used with
the starting material) are fully quenched before bottling.

e pH Check: Verify the pH is between 5 and 9. Strongly acidic waste containing iodides can
oxidize to form elemental iodine (

), turning the waste purple and corrosive.[1]

o Combine: Pour into the Halogenated Solvent Waste carboy.

o Record: Log the estimated volume of 1-lodoisoquinoline on the waste tag.
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Visual Decision Tree (DOT Diagram)

The following diagram illustrates the logical flow for disposing of 1-lodoisoquinoline, ensuring
compliance with RCRA and safety standards.
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Start: 1-lodoisoquinoline Waste

Is the waste Solid or Liquid?

Solid Waste Liquid Waste
(Pure or Contaminated Debris) (Reaction Mixture/Solution)

l

Select Wide-Mouth
Amber/HDPE Container

CRITICAL: Quench Reactive Reagents

Check pH (Target 5-9)
Avoid Acidic Oxidation to 12

Label: 'Hazardous Waste - Solid'
Constituent: 1-lodoisoquinoline

Select Waste Stream

Mandatory

Stream: HALOGENATED ORGANIC
(Do NOT mix with Non-Halogenated)

Transfer to EHS/Disposal Facility
Incineration w/ Scrubber
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Figure 1: Decision logic for the segregation and disposal of 1-lodoisoquinoline, emphasizing
the critical "Halogenated" pathway.

Emergency Response: Spills & Exposure

In the event of a spill outside the fume hood, immediate action is required to prevent respiratory
irritation from dust or iodine vapors.[1]

o Evacuate & Ventilate: If a large amount (>10g) of powder is aerosolized, leave the area and
allow dust to settle (15 mins).

o PPE Upgrade: Wear a half-mask respirator with organic vapor/acid gas cartridges and P100
filters if cleaning up powder outside a hood.

¢ Neutralization (Decontamination):
o Absorb liquids with vermiculite or sand.

o Clean surfaces with a dilute solution of Sodium Thiosulfate (5-10%). Thiosulfate reduces
any liberated iodine (brown/purple staining) to colorless iodide, reducing vapor pressure
and toxicity.[1]

o Disposal of Debris: All spill cleanup materials (paper towels, absorbent) must be treated as
Halogenated Solid Waste.

Regulatory & Compliance Context (RCRA)

While 1-lodoisoquinoline is not explicitly listed on the EPA's "P" (Acutely Toxic) or "U" (Toxic)
lists by specific CAS name, it is regulated under the Resource Conservation and Recovery Act
(RCRA) through characteristic definitions and mixture rules.[1]

» Waste Coding:

o If mixed with spent halogenated solvents (e.g., Methylene Chloride), the mixture carries
the FOO2 code.[1][6][7][8]

o As a pure substance, it is typically profiled simply as "Hazardous Waste Solid/Liquid,
Organic, N.O.S.[1] (Not Otherwise Specified)" with the constituent noted.
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« Destruction Method: The presence of lodine requires incineration at facilities equipped with
acid gas scrubbers to capture Hydrogen lodide (HI) emissions, preventing environmental
release.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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